Cas no 75460-28-5 (4'-Bromobenzo-18-crown 6-Ether)

• Product Name: 4'-Bromobenzo-18-crown 6-Ether
• CAS No: 75460-28-5
• MF: C₁₆H₂₃BrO₆
• MW: 391.25422501564
• MDL: MFCD00143200
• CID: 569520
• PubChem ID: 87565041
• Update Time: 2025-04-19

4'-Bromobenzo-18-crown 6-Ether Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Benzohexaoxacyclooctadecin,18-bromo-2,3,5,6,8,9,11,12,14,15-decahydro-
• 4'-Bromobenzo-18-crown 6-Ether
• 2,3-(4-BROMOBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
• 20-bromo-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
• 4-Bromobenzo-18-crown-6
• 4'-BROMOBENZO-18-CROWN-6
• 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin
• MLS000573211
• CBDivE_013861
• HMS
• 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine
• SR-01000390239
• 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine
• B2181
• 75460-28-5
• CHEMBL1866988
• DTXSID70370186
• T71303
• SCHEMBL7740319
• HMS2518L24
• 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]Hexaoxacyclotetradecene
• A838421
• YSZC2693
• FT-0617863
• SR-01000390239-1
• AKOS001025674
• MFCD00143200
• SMR000184462
• CS-W009733
• AS-57963
• Z56755924
• 4\\'-BroMobenzo-18-crown 6-Ether
• DB-055960

• MDL： MFCD00143200
• Inchi： 1S/C16H23BrO6/c17-14-1-2-15-16(13-14)23-12-10-21-8-6-19-4-3-18-5-7-20-9-11-22-15/h1-2,13H,3-12H2
• InChI Key： XHHZIFBFFGIFNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCOCCOCCOCCOCCO2

Computed Properties

• Exact Mass: 390.06800
• Monoisotopic Mass: 390.06780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White powder
• Density: 1.255
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.4490 (estimate)
• PSA: 55.38000
• LogP: 2.28670
• Solubility: Not determined
• Vapor Pressure: Not available

4'-Bromobenzo-18-crown 6-Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)